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Compound of Interest

Compound Name: Cohumulone

cat. No.: B117531

An In-depth Technical Guide to the Chemical Compound Cohumulone

Cohumulone is a significant alpha-acid found in the resin of hop cones (Humulus lupulus) and
is a key contributor to the bitterness of beer.[1][2] It is one of the three main alpha-acid analogs,
alongside humulone and adhumulone.[2][3] The concentration of cohumulone in different hop
varieties typically ranges from 20% to 50% of the total alpha-acid content.[2][4] This technical
guide provides a comprehensive overview of the chemical structure, properties, and relevant
experimental methodologies for cohumulone, tailored for researchers, scientists, and
professionals in drug development.

Chemical Structure and Properties

Cohumulone is classified as a prenylated acylphloroglucinol derivative.[5] Its chemical
structure features a cyclohexadienone core with hydroxyl, isobutyryl (2-methylpropanoyl), and
two isoprenyl (3-methylbut-2-enyl) side chains.[5][6]
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Caption: 2D chemical structure of cohumulone.

Physicochemical Properties
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The key physicochemical properties of cohumulone are summarized in the table below.

Property Value Reference
Molecular Formula C20H2805 [6]
Molecular Weight 348.4 g/mol [5][6]

3,5,6-trihydroxy-4,6-bis(3-
methylbut-2-enyl)-2-(2-

IUPAC Name [6]
methylpropanoyl)cyclohexa-
2,4-dien-1-one

CAS Number 511-25-1 [1][6]

InChl=1S/C20H2805/c1-
11(2)7-8-14-
17(22)15(16(21)13(5)6)19(24

inChi (22)15(16(21)13(5)6)19(24) 6]
20(25,18(14)23)10-9-
12(3)4/h7,9,13,22-

23,25H,8,10H2,1-6H3

NATDBUGMTLKKCF-
InChiKey [7]
UHFFFAOYSA-N

CC(C)C(=0)C1=C(C(=C(C(C1
Canonical SMILES =0) [1]
(CC=C(C)C)O)O)CcCc=C(C)C)O

Spectral Data

Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) are crucial for the structural
elucidation and quantification of cohumulone.

NMR Spectroscopy Complete assignment of all *H and *3C-NMR signals for cohumulone has
been achieved.[8]

Table 2: NMR Data for Cohumulone Note: Specific chemical shift data is not readily available
in the provided search results, but the use of 1D and 2D NMR techniques for its
characterization is well-documented.[3][9]
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Mass Spectrometry Electrospray ionization (ESI) is a common technique for the mass

spectrometric analysis of cohumulone.

Table 3: Mass Spectrometry Data for Cohumulone

lonization Mode Precursor lon mlz Reference

ESI- [M-H]- 347 [7][10]

Biosynthesis of Cohumulone

The biosynthesis of cohumulone in Humulus lupulus begins with an isovaleryl-CoA unit and
three malonyl-CoA units, which are catalyzed by phlorovalerophenone synthase. This process
yields 3-methyl-1-(2,4,6-trinydroxyphenyl)butan-1-one. The subsequent prenylation of this
benzenoid with dimethylallyl pyrophosphate, derived from the deoxyxylulose pathway, results in
the formation of humulone and its analogs, including cohumulone.[11]
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Caption: Simplified biosynthesis pathway of cohumulone.
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Experimental Protocols: Isolation and Purification

The isolation of individual alpha-acids like cohumulone for research and as analytical
standards is a multi-step process.[3]

Extraction from Hop Material

e Supercritical CO2 Extraction: This is a common industrial method for extracting alpha-acids
from hops.[12]

e Solvent Extraction: An alternative method involves using organic solvents. A detailed protocol
is as follows:

o Hop cones are dried and ground into a fine powder.
o The powder is extracted with a suitable solvent, such as dichloromethane (DCM).

o The resulting crude extract contains a mixture of alpha-acids, beta-acids, and other hop
metabolites.[13]

Purification of Cohumulone

Purification of individual alpha-acids from the crude extract can be achieved using various
chromatographic techniques.

o Flash Chromatography: This technique can be used for the initial separation of alpha- and
beta-acids.[3]

o Centrifugal Partition Chromatography (CPC): CPC has been successfully used for the
preparative separation of cohumulone, humulone, and adhumulone from crude hop
extracts.[13][14] A suitable two-phase solvent system, such as toluene and an aqueous
buffer (e.g., 0.1 M triethanolamine-HCI at pH 8.4), can be employed.[14]

» Preparative High-Performance Liquid Chromatography (HPLC): For achieving high purity
(>95%), preparative reverse-phase HPLC is often the final step.[13][15]

o Column: A C18 column is typically used.[15]
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o Mobile Phase: A gradient mobile phase, for instance, composed of an acidified aqueous
solution and acetonitrile, can effectively separate the different alpha-acid analogs.[13]

Characterization and Quantification

o High-Performance Liquid Chromatography (HPLC): HPLC with a Diode Array Detector
(DAD) is the standard method for quantifying the purity of the isolated cohumulone.[13]

e Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS and LC-MS/MS are powerful
tools for both the identification and quantification of cohumulone in complex mixtures like
beer.[10][13][16] These methods offer high sensitivity and selectivity.[13]

» Nuclear Magnetic Resonance (NMR): *H and 3C NMR are used to confirm the chemical
structure of the purified cohumulone.[3][8]

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.researchgate.net/publication/23987080_LC-MSMS_quantitation_of_hop-derived_bitter_compounds_in_beer_using_the_ECHO_technique
https://www.benchchem.com/product/b117531?utm_src=pdf-body
https://www.researchgate.net/publication/23987080_LC-MSMS_quantitation_of_hop-derived_bitter_compounds_in_beer_using_the_ECHO_technique
https://www.benchchem.com/product/b117531?utm_src=pdf-body
https://www.chromatographyonline.com/view/liquid-chromatography-mass-spectrometry-lc-ms-analysis-of-hop-derived-humulone-and-isohumulone-constituents-in-beer-the-bitter-truth-of-hops-utilization-during-brewing
https://www.researchgate.net/publication/23987080_LC-MSMS_quantitation_of_hop-derived_bitter_compounds_in_beer_using_the_ECHO_technique
https://pmc.ncbi.nlm.nih.gov/articles/PMC9609554/
https://www.researchgate.net/publication/23987080_LC-MSMS_quantitation_of_hop-derived_bitter_compounds_in_beer_using_the_ECHO_technique
https://www.benchchem.com/product/b117531?utm_src=pdf-body
https://acs.digitellinc.com/p/s/isolation-of-alpha-and-beta-acids-in-hops-for-standard-purposes-4841
https://pubmed.ncbi.nlm.nih.gov/11704962/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Dried Hop Cones

Extraction
(e.g., Supercritical CO2 or Solvent)

Y

Crude Hop Extract

Y

Purification
(e.g., Flash Chromatography, CPC)

Separated Fractions
(Alpha-acids, Beta-acids, etc.)

Final Purification
(Preparative HPLC)

Pure Cohumulone (>95%)

Characterization & Quantification
(HPLC, LC-MS, NMR)

Structural & Quantitative Data

Click to download full resolution via product page

Caption: General workflow for the isolation and analysis of cohumulone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States
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